pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone

• IUPAC Name: pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone
• InChI: InChI=1S/C16H17N3O/c20-16(14-12-17-9-10-18-14)19-11-5-1-2-6-13-7-3-4-8-15(13)19/h3-4,7-10,12H,1-2,5-6,11H2
• InChI Key: UVFTUFRELAJYPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC=CC=C2N(CC1)C(=O)C3=NC=CN=C3
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

Pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone, also known as PBTM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. PBTM is a synthetic compound that belongs to the class of benzazocines and contains a pyrazine ring.

Scientific Research Applications

Pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has been studied extensively for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, neurodegenerative disorders, and pain management. pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also shown potential as a neuroprotective agent by reducing oxidative stress and inflammation in the brain. In addition, pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has been investigated for its analgesic properties and has been found to be effective in reducing pain in animal models.

Mechanism of Action

The exact mechanism of action of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone is not fully understood. However, it is believed that pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone exerts its effects by interacting with specific receptors in the body. pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has been found to bind to the mu opioid receptor and the delta opioid receptor, which are involved in pain regulation. pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has also been found to interact with the dopamine transporter, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has also been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. In addition, pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone has been found to reduce pain in animal models, which may be due to its interaction with the mu and delta opioid receptors.

Advantages and Limitations for Lab Experiments

One advantage of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone is its synthetic nature, which allows for precise control over its chemical structure and purity. This makes it an ideal compound for studying its effects in vitro and in vivo. However, one limitation of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone. One area of interest is its potential as a cancer therapeutic. Further studies are needed to elucidate the exact mechanism of action of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone in cancer cells and to determine its efficacy in animal models. Another area of interest is its potential as a neuroprotective agent. Future studies could investigate the effects of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone on neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to explore the potential of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone as an analgesic agent and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone involves the reaction of 2-chloropyrazine with 1-benzazocin-2-one in the presence of a base such as potassium carbonate. The resulting compound is then treated with methyl iodide to yield pyrazin-2-yl(3,4,5,6-tetrahydro-2H-1-benzazocin-1-yl)methanone. The purity of the compound is confirmed using analytical techniques such as NMR spectroscopy and HPLC.